Cas no 80722-70-9 (2-(1,2,4-benzotriazin-3-yl)-1-(piperidin-1-yl)ethanone)

• Product name: 2-(1,2,4-benzotriazin-3-yl)-1-(piperidin-1-yl)ethanone
• CAS No: 80722-70-9
• MF: C₁₄H₁₆N₄O
• MW: 256.30304
• CID: 1801807
• PubChem ID: 157346

2-(1,2,4-benzotriazin-3-yl)-1-(piperidin-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-(1,2,4-benzotriazin-3-yl)-1-(piperidin-1-yl)ethanone
• 2-(1,2,4-benzotriazin-3-yl)-1-piperidin-1-ylethanone
• Piperidine, 1-(1,2,4-benzotriazin-3-ylacetyl)-
• AKOS024385462
• 1-(1,2,4-Benzotriazin-3-ylacetyl)piperidine
• DTXSID90230571
• BRN 5751899
• 80722-70-9

• Inchi： InChI=1S/C14H16N4O/c19-14(18-8-4-1-5-9-18)10-13-15-11-6-2-3-7-12(11)16-17-13/h2-3,6-7H,1,4-5,8-10H2
• InChI Key： CTNGZFVDTUDORJ-UHFFFAOYSA-N
• SMILES： C1CCN(CC1)C(=O)CC2=NC3=CC=CC=C3N=N2

Computed Properties

• Exact Mass: 256.132
• Monoisotopic Mass: 256.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 59Ų

Experimental Properties

• Density: 1.26
• Boiling Point: 492.5°C at 760 mmHg
• Flash Point: 251.7°C
• Refractive Index: 1.631